what is the mechanism of action of Triciribine phosphate
what is the mechanism of action of Triciribine phosphate
An In-depth Technical Guide on the Core Mechanism of Action of Triciribine (B1683860) Phosphate (B84403)
Introduction
Triciribine phosphate (TCN-P), also known as NSC-280594, is a synthetic, cell-permeable tricyclic nucleoside analog with potential antineoplastic activity.[1] Initially synthesized in the 1970s, it was investigated in early clinical trials with limited success and notable toxicity.[2][3] However, the discovery in the early 2000s of its specific mechanism of action as a potent inhibitor of the protein kinase B (Akt) signaling pathway has led to renewed interest in its development for cancers characterized by hyperactivated Akt.[2] This document provides a detailed technical overview of the molecular mechanism, cellular effects, and relevant experimental protocols associated with Triciribine phosphate.
Core Mechanism of Action: Inhibition of Akt Activation
Triciribine phosphate functions as a prodrug. The administered phosphate form is designed to improve solubility.[2] Once in the biological system, it undergoes metabolic activation to exert its inhibitory effects.
1. Cellular Uptake and Metabolic Activation: Triciribine phosphate is first hydrolyzed extracellularly to its nucleoside form, Triciribine (TCN).[4] TCN then enters the cell and is subsequently re-phosphorylated by adenosine (B11128) kinase to the active metabolite, Triciribine phosphate (TCN-P).[4][5] Cells deficient in adenosine kinase are over 5,000-fold less sensitive to the drug, highlighting the essential role of this intracellular phosphorylation for its activity.[4][6]
2. Direct Interaction with Akt: The primary mechanism of action of the active TCN-P is the inhibition of Akt activation.[5] This is not achieved by direct inhibition of the kinase domain of Akt.[5] Instead, TCN-P binds specifically to the Pleckstrin Homology (PH) domain of all three Akt isoforms (Akt1, Akt2, and Akt3).[2][7]
3. Prevention of Membrane Translocation and Phosphorylation: The binding of TCN-P to the PH domain sterically blocks the recruitment of Akt to the plasma membrane.[2][7] This translocation is a critical step in the Akt activation cascade, as it brings Akt into proximity with its upstream activators, phosphoinositide-dependent kinase-1 (PDK1) and PDK2 (also known as mTORC2). By preventing membrane localization, TCN-P effectively inhibits the subsequent phosphorylation of Akt at key regulatory residues: Threonine 308/309 (by PDK1) and Serine 473/474 (by PDK2).[2][5][6] Both phosphorylation events are required for the full activation of Akt.[5]
4. Downstream Signaling Inhibition: By preventing Akt activation, Triciribine phosphate effectively blocks all downstream signaling pathways that are dependent on active, phosphorylated Akt. This leads to the inhibition of cellular processes that promote survival, proliferation, and growth, ultimately inducing apoptosis in cancer cells with a dysregulated Akt pathway.[1]
Caption: Mechanism of Triciribine Phosphate Action.
Selectivity Profile
Triciribine demonstrates high selectivity for the Akt pathway. Studies have confirmed that it does not inhibit the direct upstream activators of Akt, such as PI3K or PDK1.[2] Furthermore, it shows little to no inhibitory effect on a range of other critical signaling kinases, including:
Quantitative Preclinical Data
The in vitro activity of Triciribine has been quantified in various cancer cell lines, demonstrating potent inhibition of cell growth, particularly in models with activated Akt signaling.
| Cell Line | Assay Type | Endpoint | Value | Reference |
| PC-3 (Prostate Cancer) | Akt Inhibition | IC50 | 130 nM | [6] |
| L1210 (Murine Leukemia) | Cytotoxicity | IC50 | 35 nM | [6] |
| HIV-1 in CEM-SS, H9 cells | Antiviral | IC50 | 20 nM | [6] |
| K1861-10 (Astrocytoma, WHO II) | Growth Inhibition | GI50 | 1.7 µM | [6] |
| KR158, KR130, SF295 (Astrocytoma, High-Grade) | Growth Inhibition | GI50 | 0.4 – 1.1 µM | [6] |
| Primary Astrocytes | Growth Inhibition | GI50 | > 13.6 µM | [6] |
| MiaPaCa-2 (Pancreatic Cancer) | Combination Therapy | CI | 0.74 (with Gemcitabine) | [8] |
IC50: Half-maximal inhibitory concentration. GI50: Half-maximal growth inhibition. CI: Combination Index (CI < 1 indicates synergy).
Experimental Protocols
Detailed methodologies are critical for the evaluation of Triciribine phosphate's activity. Below are protocols representative of those used in preclinical and clinical investigations.
Protocol 1: In Vitro Analysis of Cytotoxicity and Apoptosis in Pancreatic Cancer Cells
This protocol details the methods used to evaluate the synergistic effect of Triciribine in combination with Gemcitabine on MiaPaCa-2 human pancreatic cancer cells.[8]
1. Cell Culture:
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MiaPaCa-2 cells are cultured in standard medium supplemented with 10% fetal bovine serum and antibiotics at 37°C in a 5% CO₂ incubator.
2. Drug Treatment:
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Cells are seeded in appropriate plates and allowed to attach.
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They are then treated with Gemcitabine and Triciribine, either alone or in combination, across a range of concentrations in a dose-dependent manner. A non-apoptotic dose of each agent is used for combination studies.
3. Cytotoxicity and Viability Assays:
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MTT Assay: After treatment, 3-[4,5-dimethylthiazol-2-yl]-2,5 diphenyl tetrazolium (MTT) reagent is added to the cells. Viable cells with active mitochondrial dehydrogenases convert the MTT to a purple formazan (B1609692) product, which is solubilized and measured colorimetrically. Data is used to determine cell viability and calculate synergism using software like CalcuSyn.
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Trypan Blue Assay: Cells are harvested and stained with trypan blue. Non-viable cells with compromised membranes take up the dye and are counted using a hemocytometer to determine the percentage of cell death.
4. Apoptosis Assay:
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Cell Death Detection ELISA: This enzyme-linked immunosorbent assay quantifies cytoplasmic histone-associated DNA fragments (nucleosomes), which are indicative of apoptosis. The assay is performed according to the manufacturer's instructions.
Caption: In Vitro Experimental Workflow.
Protocol 2: Phase I Clinical Trial for Solid Tumors with Activated Akt
This protocol summarizes the design of a Phase I dose-escalation study to evaluate the safety, pharmacokinetics, and pharmacodynamics of Triciribine phosphate monohydrate (TCN-PM) in patients with advanced solid tumors.[5][9]
1. Patient Selection:
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Enrollment is restricted to adult patients with advanced solid tumors refractory to standard therapy.
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A mandatory pre-treatment tumor biopsy is required to confirm evidence of increased Akt phosphorylation (p-Akt) as measured by immunohistochemical analysis (IHC).[5]
2. Dosing and Administration:
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TCN-PM is administered as a 30-minute intravenous infusion on days 1, 8, and 15 of a 28-day cycle.[5][9]
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The study follows a dose-escalation design, with cohorts of patients receiving increasing doses (e.g., starting at 15 mg/m², escalating to 25, 35, and 45 mg/m²).[5]
3. Pharmacokinetic (PK) Analysis:
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Plasma samples are collected at specified time points: pre-infusion (time 0) and at 2, 24, 48, 72, 96, and 168 hours post-infusion.[5]
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Plasma concentrations of TCN-PM and its metabolite Triciribine are quantified using high-performance liquid chromatography (HPLC).[5]
4. Pharmacodynamic (PD) Analysis:
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Tumor biopsy specimens are collected from patients before treatment and again on day 15 or 16 of the first cycle.[5][10]
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Changes in the target biomarker, p-Akt, are assessed in the tumor tissue by both immunohistochemistry (IHC) and Western blot analyses to determine the biological effect of the drug on the Akt pathway.[5]
Caption: Phase I Clinical Trial Workflow.
Clinical Trial Data and Observations
Clinical studies have provided valuable insights into the activity and tolerability of Triciribine phosphate in humans.
| Trial Phase | Patient Population | Dosing Schedule | Key Findings | Reference |
| Phase I | Solid Tumors (p-Akt+) | 15-45 mg/m² IV on days 1, 8, 15 of a 28-day cycle | Tolerable at tested doses; modest decreases in tumor p-Akt observed at 35 and 45 mg/m²; no significant single-agent radiographic responses.[5] | [5][9] |
| Phase I/II | Metastatic Breast Cancer | 20-40 mg/m²/day by 24-h infusion for 5 days every 6 weeks | No objective responses at 20 mg/m²; unacceptable toxicity at ≥35 mg/m², including severe hypertriglyceridemia, fatigue, and two patient deaths.[3] | [3] |
| Phase I | Advanced Hematologic Malignancies | 15-65 mg/m² IV on days 1, 8, 15 of a 28-day cycle | No complete or partial responses among 32 evaluable patients; 17 had stable disease. Four patients showed some biological response (e.g., blast reduction).[11] | [11] |
Conclusion
Triciribine phosphate is a selective inhibitor of the Akt signaling pathway. Its mechanism relies on intracellular conversion to an active metabolite that binds to the PH domain of Akt, preventing its membrane translocation and subsequent activation by phosphorylation. While preclinical data demonstrate potent and selective activity, clinical trials have shown modest single-agent efficacy, often accompanied by significant toxicities at higher doses. The future utility of Triciribine phosphate will likely depend on its use in combination with other targeted agents or chemotherapies in patient populations with tumors confirmed to have a hyperactivated Akt pathway.[5][8]
References
- 1. Facebook [cancer.gov]
- 2. Triciribine - Wikipedia [en.wikipedia.org]
- 3. Phase I-II study: triciribine (tricyclic nucleoside phosphate) for metastatic breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Mechanism of activation of triciribine phosphate (TCN-P) as a prodrug form of TCN - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Phase I pharmacokinetic and pharmacodynamic study of triciribine phosphate monohydrate, a small-molecule inhibitor of AKT phosphorylation, in adult subjects with solid tumors containing activated AKT - PMC [pmc.ncbi.nlm.nih.gov]
- 6. selleckchem.com [selleckchem.com]
- 7. researchgate.net [researchgate.net]
- 8. Triciribine Phosphate Monohydrate, an AKT Inhibitor, Enhances Gemcitabine Activity in Pancreatic Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Phase I pharmacokinetic and pharmacodynamic study of triciribine phosphate monohydrate, a small-molecule inhibitor of AKT phosphorylation, in adult subjects with solid tumors containing activated AKT - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. aacrjournals.org [aacrjournals.org]
- 11. Phase I Clinical, Pharmacokinetic, and Pharmacodynamic Study of the Akt-Inhibitor Triciribine Phosphate Monohydrate in Patients with Advanced Hematologic Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
